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Compound of Interest

Compound Name: Oxychlorosene sodium

Cat. No.: B12689818

Disclaimer: The following information is for research and scientific purposes only.
Oxychlorosene, commercially known as Clorpactin WCS-90, is not an FDA-approved or
recognized agent for the sterilization of medical devices. The established and regulated
methods for medical device sterilization include steam, dry heat, radiation, ethylene oxide (EtO)
gas, and vaporized hydrogen peroxide, among others.[1][2][3] This document summarizes the
available information on oxychlorosene's properties and use as a topical antiseptic and irrigant.

Introduction to Oxychlorosene

Oxychlorosene is a complex of hypochlorous acid that functions as a potent, broad-spectrum
antimicrobial agent.[4] It is effective against a wide range of microorganisms, including bacteria
(gram-positive and gram-negative), fungi, viruses, and spores.[4] Its primary use is as a topical
antiseptic for treating localized infections, particularly those involving resistant organisms.[5][6]
It is also used as an irrigating solution for various medical procedures.[4][7]

Mechanism of Action: The bactericidal effect of oxychlorosene is attributed to the release of
hypochlorous acid. This acid diffuses through the cell walls of microorganisms, leading to the
oxidation and chlorination of cellular proteins and enzymes. This process ultimately results in
cell lysis and the solubilization of the cell's protoplasmic contents.[4] A key advantage of this
mechanism is that microbial resistance to oxychlorosene is considered unlikely.[4]

Applications in Medical Settings
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While not used for terminal sterilization of medical devices, oxychlorosene has been
documented for the following applications:

» Topical Antiseptic: For treating localized infections in wounds, ulcers, burns, and surgical
incisions.[5][8]

e Surgical Irrigation: Used as an irrigating solution for surgical sites to reduce microbial
contamination.[7][9] Studies have shown its use in breast reconstruction surgery and spinal
deformity surgery.[7][9]

» Urological Applications: Employed as a bladder irrigant to treat urinary tract infections (UTIS),
especially those caused by multidrug-resistant organisms.[4][10]

Quantitative Data Summary

The following table summarizes the concentrations and contact times of oxychlorosene
solutions used in various clinical applications. It is important to note that these are for antiseptic
and irrigation purposes, not for achieving the sterility assurance level required for medical
devices.
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Experimental Protocols

The following are generalized protocols for the preparation and use of oxychlorosene solutions

based on available product information. These are not validated sterilization protocols.

Protocol 4.1: Preparation of Oxychlorosene Solution (Clorpactin WCS-90)

Materials:

e Clorpactin WCS-90 powder (2-gram bottle)[11]

 Sterile or deionized water at room temperature (20-25°C)[11][12]

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://dig.pharmacy.uic.edu/faqs/2021-2/february-2021-faqs/what-evidence-supports-the-use-of-clorpactin-sodium-oxychlorosene-for-the-treatment-of-urinary-tract-infections/
https://www.mdedge.com/obgyn/article/78090/infectious-diseases/catheter-utis-cleared-old-fashioned-oxychlorosene-flush
https://pmc.ncbi.nlm.nih.gov/articles/PMC9390816/
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=6b3b2d67-4142-4a98-9a73-fb107b19a636
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=6b3b2d67-4142-4a98-9a73-fb107b19a636
https://dailymed.nlm.nih.gov/dailymed/getFile.cfm?setid=6b3b2d67-4142-4a98-9a73-fb107b19a636&type=pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12689818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Sterile glass or plastic container with a non-metallic cap[11][12]
Procedure:

e Add the 2 grams of Clorpactin WCS-90 powder to the appropriate volume of sterile or
deionized water to achieve the desired concentration (e.g., 2 liters for a 0.1% solution, 1 liter
for a 0.2% solution).[4]

 Stir or shake the mixture for 2-3 minutes. The powder dissolves slowly, and some inactive
residue will remain.[11][12]

o Allow the solution to settle for approximately 5 minutes.[11][12]

» Decant the clear solution for use, or filter it through a coarse laboratory filter to remove the
residue.[11][12]

Storage of Prepared Solution:

e The solution should be used as soon as possible after preparation.[11]

e It can be stored refrigerated (2-8°C) for up to 10-14 days.[11][13]

e It can be stored at room temperature (20-25°C) for up to 3-7 days.[11][13]
Protocol 4.2: Application as a Topical Irrigant

Procedure:

Prepare the oxychlorosene solution as described in Protocol 4.1.

Use the freshly prepared solution to irrigate the affected area as a rinse, soak, or spray.[11]
[12]

For a soak, allow the solution to remain in contact with the area for 20 to 30 minutes.[11][12]

Repeat applications with a fresh portion of the solution as needed.[11][12]

Safety Precautions:
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» Never use the undiluted powder directly on tissue, as it can cause damage.[11][12]
» Prepare the solution in a well-ventilated area and avoid inhaling the vapors.[11][12]
e The solution can bleach fabrics and other materials.[11][12]

Diagrams and Workflows

The following diagrams illustrate the mechanism of action and preparation workflow for
oxychlorosene.
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Caption: Mechanism of action of oxychlorosene on a microorganism.
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Caption: Workflow for the preparation of an oxychlorosene solution.
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Conclusion

Oxychlorosene is a powerful antiseptic with a long history of use in topical and irrigation
applications. However, it is crucial to understand that these applications do not meet the
stringent requirements for medical device sterilization. Professionals in research, science, and
drug development should refer to FDA-recognized guidelines and standards for the sterilization
of medical devices to ensure patient safety and regulatory compliance.[1][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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